Cas no 1513312-17-8 (2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid)
2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1513312-17-8
- EN300-717864
- 2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid
- AKOS018140067
-
- Inchi: 1S/C12H17N3O3/c1-4-15-10(16)5-8(12(17)18)11(15)9-6-13-14(3)7(9)2/h6,8,11H,4-5H2,1-3H3,(H,17,18)
- InChI Key: HJRHSOKYQYJCOZ-UHFFFAOYSA-N
- SMILES: O=C1CC(C(=O)O)C(C2C=NN(C)C=2C)N1CC
Computed Properties
- Exact Mass: 251.12699141g/mol
- Monoisotopic Mass: 251.12699141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 75.4Ų
2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-717864-1.0g |
2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid |
1513312-17-8 | 1g |
$0.0 | 2023-06-06 |
2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on 2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid
Comprehensive Overview of 2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid (CAS No. 1513312-17-8)
The compound 2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid (CAS No. 1513312-17-8) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a pyrazole ring and a pyrrolidine backbone, this compound is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its versatile reactivity and functional groups.
In recent years, the demand for heterocyclic compounds like 2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid has surged due to their importance in medicinal chemistry. The pyrazole moiety, in particular, is a common pharmacophore found in many FDA-approved drugs, making this compound a valuable intermediate for designing enzyme inhibitors and receptor modulators. Its CAS No. 1513312-17-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.
One of the key trends driving interest in this compound is the growing focus on targeted drug delivery and personalized medicine. The carboxylic acid functional group in 2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid allows for further derivatization, enabling researchers to tailor its properties for specific therapeutic applications. This adaptability aligns with the current emphasis on small-molecule therapeutics and precision medicine, which are among the most searched topics in biomedical sciences today.
From a synthetic chemistry perspective, the compound’s pyrrolidine-3-carboxylic acid scaffold is notable for its conformational flexibility, which can influence binding affinity and pharmacokinetics. This characteristic makes it a promising candidate for developing central nervous system (CNS) drugs, a field that has seen exponential growth in recent years. Additionally, the ethyl and methyl substituents on the pyrazole ring contribute to its lipophilicity, a critical factor in drug absorption and distribution.
The compound’s CAS No. 1513312-17-8 is often associated with queries about its synthetic routes and scalability, highlighting the practical challenges in its production. Optimizing its synthesis is a hot topic in organic chemistry forums, with researchers exploring greener and more efficient methodologies. The rise of machine learning in chemical synthesis has also spurred interest in predicting optimal reaction conditions for such complex molecules, further elevating its profile in the scientific community.
In summary, 2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid (CAS No. 1513312-17-8) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a cornerstone in modern drug discovery, particularly in areas like neuropharmacology and cancer therapeutics. As research continues to uncover its full potential, this compound is poised to remain a focal point in both academic and industrial settings.
1513312-17-8 (2-(1,5-dimethyl-1H-pyrazol-4-yl)-1-ethyl-5-oxopyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)